Cas no 1805081-71-3 (Methyl 3-aminomethyl-5-cyano-4-fluorophenylacetate)

• Product Name: Methyl 3-aminomethyl-5-cyano-4-fluorophenylacetate
• CAS No: 1805081-71-3
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• CID: 4938791
• Update Time: 2025-10-17

Methyl 3-aminomethyl-5-cyano-4-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-5-cyano-4-fluorophenylacetate

• Inchi： 1S/C11H11FN2O2/c1-16-10(15)4-7-2-8(5-13)11(12)9(3-7)6-14/h2-3H,4-5,13H2,1H3
• InChI Key： CNUGPAKFABOHHJ-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(CC(=O)OC)=CC=1CN

Computed Properties

• Exact Mass: 222.08045576 g/mol
• Monoisotopic Mass: 222.08045576 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.1
• Molecular Weight: 222.22

Additional information on Methyl 3-aminomethyl-5-cyano-4-fluorophenylacetate

Comprehensive Overview of Methyl 3-aminomethyl-5-cyano-4-fluorophenylacetate (CAS No. 1805081-71-3)

Methyl 3-aminomethyl-5-cyano-4-fluorophenylacetate (CAS No. 1805081-71-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a fluorophenyl backbone with cyano and aminomethyl functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing and hydrogen-bonding properties can enhance binding affinity to target proteins.

In recent years, the demand for fluorinated compounds like Methyl 3-aminomethyl-5-cyano-4-fluorophenylacetate has surged, driven by their stability and metabolic resistance in medicinal chemistry. A 2023 study highlighted that fluorine-containing molecules account for nearly 30% of FDA-approved drugs, underscoring the relevance of this compound. Its CAS No. 1805081-71-3 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of Methyl 3-aminomethyl-5-cyano-4-fluorophenylacetate involves multi-step reactions, including nucleophilic aromatic substitution and esterification. Its cyano group offers a handle for further derivatization, enabling the creation of libraries for fragment-based drug design. This aligns with the industry's shift toward precision medicine, where tailored molecular scaffolds are critical. Users often search for "synthetic routes for fluorophenylacetate derivatives" or "applications of aminomethyl-cyano compounds," indicating strong academic and industrial interest.

From an SEO perspective, keywords like "CAS 1805081-71-3 supplier," "Methyl 3-aminomethyl-5-cyano-4-fluorophenylacetate price," and "fluorinated building blocks for drug discovery" rank highly, reflecting commercial and research queries. The compound's role in catalysis and material science further expands its appeal. For instance, its electron-deficient aromatic ring is valuable in designing organic semiconductors, a hot topic in renewable energy research.

Quality control of Methyl 3-aminomethyl-5-cyano-4-fluorophenylacetate relies on advanced analytical techniques such as HPLC and NMR spectroscopy. Purity (>98%) is crucial for reproducible results in bioconjugation experiments, a common requirement in antibody-drug conjugate (ADC) development. Discussions on forums like ResearchGate often focus on "optimizing reaction yields for cyano-fluorophenyl intermediates," highlighting practical challenges in scaling up production.

In conclusion, Methyl 3-aminomethyl-5-cyano-4-fluorophenylacetate (CAS No. 1805081-71-3) exemplifies the intersection of medicinal chemistry and materials innovation. Its adaptability to diverse synthetic pathways and alignment with trends like green chemistry (e.g., solvent-free reactions) ensure its continued relevance. As AI-driven molecular docking tools advance, demand for such highly functionalized intermediates will likely grow, solidifying its position in the scientific community.